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Compound of Interest

Compound Name: TD-004

Cat. No.: B1193785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TD-004 (also known as HC58-111) is a potent and selective degrader of the anaplastic

lymphoma kinase (ALK) fusion protein.[1] As a Proteolysis Targeting Chimera (PROTAC), TD-
004 functions by inducing the selective intracellular degradation of ALK, a key oncogenic driver

in various cancers, including non-small cell lung cancer (NSCLC) and anaplastic large-cell

lymphoma (ALCL). This document provides detailed application notes on the safety and

handling of TD-004, along with comprehensive protocols for its use in in vitro and in vivo

research settings.

Safety and Handling
1.1. Hazard Communication

As a specific Safety Data Sheet (SDS) for TD-004 is not publicly available, the following

recommendations are based on the general properties of PROTACs and kinase inhibitors used

in research settings.

Chemical Identity:

Name: TD-004; HC58-111

CAS Number: 2351915-38-1[1]
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Chemical Formula: C₅₅H₇₀ClN₉O₈S₂[1]

Molecular Weight: 1084.79 g/mol [1]

Potential Hazards:

The toxicological properties of TD-004 have not been fully elucidated.

Similar to other biologically active small molecules, TD-004 should be handled with

caution.

Assume the compound is potentially harmful if ingested, inhaled, or absorbed through the

skin.

As an ALK degrader, it may have effects on cells and tissues expressing ALK.

1.2. Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles should be worn at all times.

Lab Coat: A standard laboratory coat is mandatory.

Respiratory Protection: If handling the compound as a powder or creating aerosols, a

properly fitted respirator or use of a fume hood is recommended.

1.3. Handling and Storage

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid creating dust or aerosols.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.
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Storage:

Short-term (days to weeks): Store at 0-4°C in a dry, dark place.

Long-term (months to years): Store at -20°C in a dry, dark place.[1]

The compound is shipped as a non-hazardous chemical under ambient temperature and

is stable for several weeks during ordinary shipping.[1]

1.4. First Aid Measures

In case of skin contact: Immediately wash with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

Mechanism of Action
TD-004 is a heterobifunctional molecule that simultaneously binds to the ALK protein and an

E3 ubiquitin ligase. This proximity induces the ubiquitination of ALK, marking it for degradation

by the proteasome.

Diagram of PROTAC Mechanism of Action
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PROTAC Mechanism of Action
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In Vivo Xenograft Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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